Cas no 882220-50-0 (3-(4-butoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(4-butoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 882220-50-0
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• CID: 5835987
• PubChem ID: 2131999
• Update Time: 2025-06-11

3-(4-butoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-butoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 3-(4-butoxy-3-methylphenyl)-1-phenyl-
• NS-05513
• Z56874537
• EN300-24403805
• AKOS001047806
• STK702453
• 882220-50-0
• 3-(4-butoxy-3-methylphenyl)-1-phenylpyrazole-4-carbaldehyde

• Inchi： 1S/C21H22N2O2/c1-3-4-12-25-20-11-10-17(13-16(20)2)21-18(15-24)14-23(22-21)19-8-6-5-7-9-19/h5-11,13-15H,3-4,12H2,1-2H3
• InChI Key： MFBJZAWMINCHDD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(C=O)C(C2=CC=C(OCCCC)C(C)=C2)=N1

Computed Properties

• Exact Mass: 334.168127949g/mol
• Monoisotopic Mass: 334.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 500.7±50.0 °C(Predicted)
• pka: -2.56±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-butoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

Introduction to 3-(4-butoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 882220-50-0) and Its Emerging Applications in Chemical Biology

3-(4-butoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde, identified by the CAS number 882220-50-0, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This heterocyclic aldehyde derivative combines a pyrazole core with aromatic and aliphatic substituents, making it a versatile scaffold for drug discovery and molecular probe development. The compound's dual functionality, featuring both an aldehyde group for condensation reactions and aromatic rings for interactions with biological targets, positions it as a promising candidate for further exploration.

The pyrazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. Pyrazole derivatives have been extensively studied for their potential applications in treating inflammatory diseases, infectious disorders, and even cancer. The presence of a butoxy group at the 4-position of the phenyl ring in this compound introduces hydrophobicity and metabolic stability, while the methyl substituent at the 3-position further fine-tunes the electronic properties of the aromatic system. These structural features contribute to the compound's solubility profile and binding affinity towards biological targets.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their binding affinity to proteins and enzymes. The aldehyde functional group in 3-(4-butoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde serves as a reactive site for covalent bond formation, which can be exploited in designing probes for protein targeting or in synthesizing novel heterocyclic compounds via condensation reactions with amines or hydrazines. This reactivity makes it particularly useful in biochemical assays where covalent labeling is required.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex biologically active molecules. The pyrazole core is amenable to functionalization at multiple sites, allowing chemists to tailor the structure for specific biological activities. For instance, modifications at the 5-position of the pyrazole ring or further derivatization of the aromatic rings could lead to compounds with enhanced potency or selectivity against particular targets. Such structural diversification is crucial in drug discovery pipelines, where lead optimization often involves iterative modifications based on biological response data.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds due to their prevalence in approved drugs. Pyrazole derivatives are no exception, with several drugs on the market already incorporating this scaffold. For example, certain antiviral and anti-inflammatory agents leverage pyrazole-based structures to achieve their therapeutic effects. The compound under discussion shares structural similarities with these established drugs, suggesting that it may exhibit comparable biological activities or serve as a valuable scaffold for novel therapeutics.

In academic research, 3-(4-butoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde has been utilized as an intermediate in synthesizing more complex molecules with potential applications in chemical biology. Researchers have explored its reactivity in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely used to construct biaryl systems found in many bioactive molecules. These reactions allow for the introduction of diverse substituents at specific positions on the aromatic rings, expanding the compound's utility as a building block.

The compound's potential extends beyond drug discovery into materials science and agrochemical applications. Pyrazole derivatives are known to exhibit interesting electronic properties when incorporated into organic semiconductors or metal-organic frameworks (MOFs). The combination of aromatic stability and functional reactivity makes this class of compounds attractive for developing novel materials with tailored properties. Additionally, some pyrazole-based compounds have shown promise as herbicides or fungicides due to their ability to disrupt essential biological processes in plants or fungi.

From a synthetic chemistry perspective, 3-(4-butoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde offers an excellent platform for exploring new synthetic methodologies. The presence of multiple reactive sites—such as the aldehyde group and aromatic rings—allows chemists to employ diverse reaction conditions and strategies. For instance, palladium-catalyzed cross-coupling reactions can be used to introduce new aryl or vinyl groups onto the pyrazole core, while oxidation or reduction techniques can modify existing functional groups without disrupting critical structural motifs.

The growing interest in natural product-inspired scaffolds has also influenced research directions involving this compound. Many bioactive natural products contain pyrazole-like motifs, suggesting that synthetic analogs may retain similar biological activities. By leveraging computational tools like virtual screening and molecular docking simulations, researchers can identify potential targets for 3-(4-butoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde and predict its mode of action. Such approaches accelerate hit identification and lead optimization processes by prioritizing compounds based on their predicted interactions with biological macromolecules.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors such as 4-bromoanisole or 3-methylbenzaldehyde. Key steps often include Suzuki-Miyaura cross-coupling reactions between halogenated phenols or benzaldehydes with boronic acid derivatives, followed by condensation reactions with hydrazine hydrate or phenylhydrazine to form the pyrazole ring system. The final step involves formylation at the 4-position using reagents like Vilsmeier-Haack reagent or phosphorus oxychloride (POCl₃), which introduces an aldehyde functionality while preserving other structural elements.

In conclusion,3-(4-butoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 882220-50) represents a structurally intriguing compound with broad applicability across multiple domains of chemical biology and pharmaceutical research. Its unique combination of pharmacophoric features—such as an aldehyde group,pyrazole core,butoxy, and methyl substituents—makes it a versatile scaffold for designing novel bioactive molecules through both experimental synthesis and computational modeling approaches. As research continues to uncover new applications for heterocyclic compounds like this one,882220-50 will undoubtedly remain an important intermediate in future drug discovery efforts.